Cas no 1805836-75-2 (4-Mercapto-5-methoxy-1H-benzimidazole)

• Product Name: 4-Mercapto-5-methoxy-1H-benzimidazole
• CAS No: 1805836-75-2
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 4824928
• Update Time: 2025-06-27

4-Mercapto-5-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-5-methoxy-1H-benzimidazole

• Inchi： 1S/C8H8N2OS/c1-11-6-3-2-5-7(8(6)12)10-4-9-5/h2-4,12H,1H3,(H,9,10)
• InChI Key： ZARWBQOQYGFCSE-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC2=C1N=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-Mercapto-5-methoxy-1H-benzimidazole

Introduction to 4-Mercapto-5-methoxy-1H-benzimidazole (CAS No. 1805836-75-2)

4-Mercapto-5-methoxy-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1805836-75-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological functions, including antimicrobial, antiviral, and anticancer properties. The presence of both a thiol (-SH) group and a methoxy (-OCH₃) substituent in its structure imparts unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and material science applications.

The benzimidazole core of 4-Mercapto-5-methoxy-1H-benzimidazole is a well-studied pharmacophore, with numerous derivatives exhibiting notable pharmacological effects. The thiol group, in particular, serves as a reactive site for various chemical modifications, enabling the synthesis of complex derivatives through nucleophilic substitution reactions. This reactivity has been exploited in the development of novel therapeutic agents targeting specific biological pathways. For instance, the thiol moiety can form disulfide bonds, which are crucial in stabilizing protein structures and have been utilized in the design of enzyme inhibitors and molecular probes.

In recent years, 4-Mercapto-5-methoxy-1H-benzimidazole has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural features make it an attractive candidate for further derivatization to develop compounds with enhanced biological activity. Researchers have been particularly interested in its potential as an antimicrobial agent, given the rise of antibiotic-resistant pathogens. The combination of the thiol group and the methoxy substituent allows for selective interactions with biological targets, such as enzymes and receptors, which can lead to the development of novel therapeutic strategies.

One of the most compelling aspects of 4-Mercapto-5-methoxy-1H-benzimidazole is its role in medicinal chemistry as a building block for more complex molecules. The benzimidazole ring itself is known to interact with various biological systems, and the introduction of functional groups like the thiol and methoxy groups enhances its utility in drug design. For example, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The ability to modify both the aromatic core and the substituents allows researchers to fine-tune the pharmacological properties of these derivatives, leading to more effective and targeted therapies.

The synthetic pathways for 4-Mercapto-5-methoxy-1H-benzimidazole are also of great interest due to their potential for scalability and adaptability. The compound can be synthesized through multi-step organic reactions that involve cyclization, substitution, and functional group transformations. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for industrial-scale production. Additionally, advances in green chemistry principles have led to more sustainable methods for producing this compound, reducing waste and minimizing environmental impact.

In material science applications, 4-Mercapto-5-methoxy-1H-benzimidazole has been investigated for its potential use in polymer chemistry and nanotechnology. The thiol group can participate in cross-linking reactions with other thiols-containing compounds, forming stable networks or hydrogels. These materials have applications in drug delivery systems, where controlled release mechanisms are essential for optimal therapeutic outcomes. Furthermore, the benzimidazole core can be incorporated into organic semiconductors or metal-organic frameworks (MOFs), contributing to advancements in electronic devices and catalysis.

The latest research on 4-Mercapto-5-methoxy-1H-benzimidazole has highlighted its role in addressing emerging challenges in medicine and chemistry. For instance, studies have demonstrated its potential as an inhibitor of protein-protein interactions involved in inflammatory diseases. By targeting specific pathways implicated in these conditions, derivatives of this compound could offer new treatments with fewer side effects compared to existing therapies. Moreover, its stability under various conditions makes it suitable for formulation into novel drug delivery systems that can improve bioavailability and patient compliance.

The interdisciplinary nature of research involving 4-Mercapto-5-methoxy-1H-benzimidazole underscores its importance as a versatile chemical entity. Collaboration between chemists, biologists, pharmacologists, and material scientists has led to innovative applications that span multiple domains. As our understanding of biological systems continues to evolve, compounds like 4-Mercapto-5-methoxy-1H-benzimidazole will remain at the forefront of discovery, offering new opportunities for therapeutic intervention and technological advancement.

In conclusion,4-Mercapto-5-methoxy-1H-benzimidazole (CAS No. 1805836-75-2) represents a significant compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable extensive functionalization possibilities，making it a valuable tool for developing novel bioactive molecules。The ongoing research into this compound highlights its potential as a lead structure for drug discovery，a key intermediate in synthetic chemistry，and a building block for advanced materials。As scientific understanding progresses，the importance of 4-Mercapto-5-methoxy-1H-benzimidazole is expected to grow，driving innovation across multiple scientific disciplines。